2-Amino-3-hydroxy-5-phenylpentanoic acid hydrochloride

• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol
• IUPAC Name: 2-amino-3-hydroxy-5-phenylpentanoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c12-10(11(14)15)9(13)7-6-8-4-2-1-3-5-8;/h1-5,9-10,13H,6-7,12H2,(H,14,15);1H
• InChI Key: MPIRUZFTUNPEQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(C(C(=O)O)N)O.Cl

Description

2-Amino-3-hydroxy-5-phenylpentanoic acid hydrochloride is a useful research compound. Its molecular formula is C11H16ClNO3 and its molecular weight is 245.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reaction was carried out in the same manner as in Example 27, except that 2.5 g of N-Boc-glycine methyl ester was used in place of 1-dimethylethyl-(2R)-(2,6-dichlorophenyl)-5-oxo-3-((1′R)-phenylethyl)tetrahydro-1H-1-imidazolecarboxylate to obtain 3.3 g of 2-(N-Boc-amino)-3-hydroxy-5-phenylpentanoic acid methyl ester as a white solid (yield: 78%). Further, 11.0 g of 2-(N-Boc-amino)-3-hydroxy-5-phenylpentanoic acid methyl ester was mixed with a 6 M hydrochloric acid, and the mixture was refluxed for 4 hours. Thereafter, the solvent was removed in reduced pressure to obtain 2-amino-3-hydroxy-5-phenylpentanoic acid hydrochloride. The retention time of the respective isomers was confirmed using the product. Further, the pH of the aqueous solution of the hydrochloride salt was adjusted to 6 to 7 by a 30% aqueous solution of sodium hydroxide to obtain 346 mg of 2-amino-3-hydroxy-5-phenylpentanoic acid as a white solid (yield: 53%).